alpha-APP Modulator
alpha-APP Modulator
TPPB is used in Biotrickling filter modeling for styrene abatement.
Brand Name:
Vulcanchem
CAS No.:
497259-23-1
VCID:
VC0545680
InChI:
InChI=1S/C27H30F3N3O3/c1-17(2)25-26(36)32-22(16-34)15-19-14-21(12-13-23(19)33(25)3)31-24(35)7-5-4-6-18-8-10-20(11-9-18)27(28,29)30/h4-14,17,22,25,34H,15-16H2,1-3H3,(H,31,35)(H,32,36)/b6-4+,7-5+/t22-,25-/m0/s1
SMILES:
CC(C)C1C(=O)NC(CC2=C(N1C)C=CC(=C2)NC(=O)C=CC=CC3=CC=C(C=C3)C(F)(F)F)CO
Molecular Formula:
C27H30F3N3O3
Molecular Weight:
501.5 g/mol
alpha-APP Modulator
CAS No.: 497259-23-1
Inhibitors
VCID: VC0545680
Molecular Formula: C27H30F3N3O3
Molecular Weight: 501.5 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
CAS No. | 497259-23-1 |
---|---|
Product Name | alpha-APP Modulator |
Molecular Formula | C27H30F3N3O3 |
Molecular Weight | 501.5 g/mol |
IUPAC Name | (2E,4E)-N-[(2S,5S)-5-(hydroxymethyl)-1-methyl-3-oxo-2-propan-2-yl-2,4,5,6-tetrahydro-1,4-benzodiazocin-8-yl]-5-[4-(trifluoromethyl)phenyl]penta-2,4-dienamide |
Standard InChI | InChI=1S/C27H30F3N3O3/c1-17(2)25-26(36)32-22(16-34)15-19-14-21(12-13-23(19)33(25)3)31-24(35)7-5-4-6-18-8-10-20(11-9-18)27(28,29)30/h4-14,17,22,25,34H,15-16H2,1-3H3,(H,31,35)(H,32,36)/b6-4+,7-5+/t22-,25-/m0/s1 |
Standard InChIKey | WOLVEMPZUIFSII-IHHOKICGSA-N |
Isomeric SMILES | CC(C)[C@H]1C(=O)N[C@@H](CC2=C(N1C)C=CC(=C2)NC(=O)/C=C/C=C/C3=CC=C(C=C3)C(F)(F)F)CO |
SMILES | CC(C)C1C(=O)NC(CC2=C(N1C)C=CC(=C2)NC(=O)C=CC=CC3=CC=C(C=C3)C(F)(F)F)CO |
Canonical SMILES | CC(C)C1C(=O)NC(CC2=C(N1C)C=CC(=C2)NC(=O)C=CC=CC3=CC=C(C=C3)C(F)(F)F)CO |
Appearance | Solid powder |
Description | TPPB is used in Biotrickling filter modeling for styrene abatement. |
Purity | >98% (or refer to the Certificate of Analysis) |
Shelf Life | >3 years if stored properly |
Solubility | Soluble in DMSO |
Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms | TPPB |
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PubMed PMID: 27595402. 7: Miki K, Sasaki H, Kido M, Takahashi H, Aoki M, Egawa S. A comparative study on the efficacies of gonadotropin-releasing hormone (GnRH) agonist and GnRH antagonist in neoadjuvant androgen deprivation therapy combined with transperineal prostate brachytherapy for localized prostate cancer. BMC Cancer. 2016 Sep 1;16:708. doi: 10.1186/s12885-016-2737-8. PubMed PMID: 27586506; PubMed Central PMCID: PMC5009655. 8: Tomei MC, Mosca Angelucci D, Daugulis AJ. Sequential anaerobic-aerobic decolourization of a real textile wastewater in a two-phase partitioning bioreactor. Sci Total Environ. 2016 Dec 15;573:585-593. doi: 10.1016/j.scitotenv.2016.08.140. Epub 2016 Aug 28. PubMed PMID: 27580470. 9: Tomei MC, Mosca Angelucci D, Daugulis AJ. Towards a continuous two-phase partitioning bioreactor for xenobiotic removal. J Hazard Mater. 2016 Nov 5;317:403-415. doi: 10.1016/j.jhazmat.2016.05.092. Epub 2016 May 31. PubMed PMID: 27318737. 10: Rodriguez Castillo AS, Guihéneuf S, Le Guével R, Biard PF, Paquin L, Amrane A, Couvert A. Synthesis and toxicity evaluation of hydrophobic ionic liquids for volatile organic compounds biodegradation in a two-phase partitioning bioreactor. J Hazard Mater. 2016 Apr 15;307:221-30. doi: 10.1016/j.jhazmat.2015.12.043. Epub 2016 Jan 2. PubMed PMID: 26785216. 11: Azevedo M, Sousa A, Moura de Sousa J, Thompson JA, Proença JT, Gordo I. Trade-Offs of Escherichia coli Adaptation to an Intracellular Lifestyle in Macrophages. PLoS One. 2016 Jan 11;11(1):e0146123. doi: 10.1371/journal.pone.0146123. eCollection 2016. PubMed PMID: 26752723; PubMed Central PMCID: PMC4709186. 12: Cantera S, Estrada JM, Lebrero R, García-Encina PA, Muñoz R. Comparative performance evaluation of conventional and two-phase hydrophobic stirred tank reactors for methane abatement: Mass transfer and biological considerations. Biotechnol Bioeng. 2016 Jun;113(6):1203-12. doi: 10.1002/bit.25897. Epub 2015 Dec 10. PubMed PMID: 26615043. 13: Harris J, Daugulis AJ. Biocompatibility of low molecular weight polymers for two-phase partitioning bioreactors. Biotechnol Bioeng. 2015 Dec;112(12):2450-8. doi: 10.1002/bit.25664. Epub 2015 Jul 14. PubMed PMID: 26032439. 14: Sasaki H, Kido M, Miki K, Aoki M, Takahashi H, Dokiya T, Yamanaka H, Fukushima M, Egawa S. Results of central pathology review of prostatic biopsies in a contemporary series from a phase III, multicenter, randomized controlled trial (SHIP0804). Pathol Int. 2015 Apr;65(4):177-82. doi: 10.1111/pin.12260. Epub 2015 Feb 24. PubMed PMID: 25707702. 15: Luongo CA, Bu J, Burke NL, Gilbert JD, Prentice BM, Cummings S, Reed CA, McLuckey SA. Selective removal of alkali metal cations from multiply-charged ions via gas-phase ion/ion reactions using weakly coordinating anions. J Am Soc Mass Spectrom. 2015 Mar;26(3):404-14. doi: 10.1007/s13361-014-1052-3. Epub 2015 Jan 6. PubMed PMID: 25560986. 16: Wang X, Cui Y, Chen X, Zhu H, Zhu W, Li Y. Mandelic acid chiral separation utilizing a two-phase partitioning bioreactor built by polysulfone microspheres and immobilized enzymes. Bioprocess Biosyst Eng. 2015 Mar;38(3):429-35. doi: 10.1007/s00449-014-1283-5. Epub 2014 Sep 12. PubMed PMID: 25214443. 17: Peterson EC, Daugulis AJ. The use of high pressure CO2 -facilitated pH swings to enhance in situ product recovery of butyric acid in a two-phase partitioning bioreactor. Biotechnol Bioeng. 2014 Nov;111(11):2183-91. doi: 10.1002/bit.25285. Epub 2014 Sep 2. PubMed PMID: 24888558. 18: Svanström Å, van Leeuwen MR, Dijksterhuis J, Melin P. Trehalose synthesis in Aspergillus niger: characterization of six homologous genes, all with conserved orthologs in related species. BMC Microbiol. 2014 Apr 11;14:90. doi: 10.1186/1471-2180-14-90. PubMed PMID: 24725382; PubMed Central PMCID: PMC3991884. 19: Fakhru'l-Razi A, Peyda M, Ab Karim Ghani WA, Abidin ZZ, Zakaria MP, Moeini H. Modeling of crude oil biodegradation using two phase partitioning bioreactor. Biotechnol Prog. 2014 Jul-Aug;30(4):797-805. doi: 10.1002/btpr.1911. Epub 2014 Apr 19. PubMed PMID: 24692323. 20: Tomeia MC, Angeluccia DM, Daugulis AJ. The use of used automobile tyres in a partitioning bioreactor for the biodegradation of xenobiotic mixtures. Environ Technol. 2014 Jan-Feb;35(1-4):75-81. PubMed PMID: 24600843. |
PubChem Compound | 9935767 |
Last Modified | Nov 11 2021 |
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